![molecular formula C18H24N2O3S B4689487 1-[(2,4-dimethylphenyl)sulfonyl]-4-[(5-methyl-2-furyl)methyl]piperazine](/img/structure/B4689487.png)
1-[(2,4-dimethylphenyl)sulfonyl]-4-[(5-methyl-2-furyl)methyl]piperazine
Overview
Description
1-[(2,4-dimethylphenyl)sulfonyl]-4-[(5-methyl-2-furyl)methyl]piperazine is a compound that has gained attention in scientific research due to its potential applications in various fields. This compound is also known as DMFP-MF and has a molecular formula of C19H24N2O3S.
Mechanism of Action
The mechanism of action of DMFP-MF is not fully understood, but it is believed to involve the modulation of the 5-HT1A receptor. The 5-HT1A receptor is a G protein-coupled receptor that is involved in the regulation of anxiety, depression, and pain sensation. DMFP-MF has been shown to bind to the 5-HT1A receptor with high affinity, which may explain its pharmacological effects.
Biochemical and Physiological Effects:
DMFP-MF has been shown to have antinociceptive effects in animal models, which means it can reduce pain sensation. DMFP-MF has also been studied for its potential use as a drug for the treatment of neuropathic pain. In addition, DMFP-MF has been shown to have an affinity for the 5-HT1A receptor, which is involved in regulating anxiety and depression.
Advantages and Limitations for Lab Experiments
DMFP-MF has several advantages for use in lab experiments. It is a relatively simple compound to synthesize, and it has a high purity when recrystallized. DMFP-MF has also been shown to have high affinity for the 5-HT1A receptor, which makes it a useful tool for studying the receptor's function.
However, there are also limitations to using DMFP-MF in lab experiments. Its mechanism of action is not fully understood, which makes it difficult to interpret results. In addition, DMFP-MF has been shown to have low solubility in water, which can make it difficult to work with in some experiments.
Future Directions
There are several future directions for research on DMFP-MF. One area of interest is the development of DMFP-MF analogs with improved pharmacological properties. Another area of interest is the use of DMFP-MF as a probe for imaging studies of the 5-HT1A receptor. Finally, further research is needed to fully understand the mechanism of action of DMFP-MF and its potential applications in the treatment of anxiety, depression, and pain.
Scientific Research Applications
DMFP-MF has been studied for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, DMFP-MF has been shown to have an affinity for the 5-HT1A receptor, which is involved in regulating anxiety and depression. DMFP-MF has also been studied for its potential use as a probe for imaging studies of the 5-HT1A receptor.
In pharmacology, DMFP-MF has been shown to have antinociceptive effects, which means it can reduce pain sensation. DMFP-MF has also been studied for its potential use as a drug for the treatment of neuropathic pain.
In medicinal chemistry, DMFP-MF has been used as a starting material for the synthesis of other compounds with potential pharmacological activities.
properties
IUPAC Name |
1-(2,4-dimethylphenyl)sulfonyl-4-[(5-methylfuran-2-yl)methyl]piperazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2O3S/c1-14-4-7-18(15(2)12-14)24(21,22)20-10-8-19(9-11-20)13-17-6-5-16(3)23-17/h4-7,12H,8-11,13H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTBOTHYZNMWOME-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)S(=O)(=O)N2CCN(CC2)CC3=CC=C(O3)C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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